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Compound of Interest

Compound Name: LabMol-319

Cat. No.: B3604460

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of LabMol-319, a potent Zika virus (ZIKV) NS5 RdRp inhibitor. Adherence to these guidelines
is critical to ensure personal safety and maintain the integrity of your research.

Essential Safety and Handling Precautions

LabMol-319 is a bioactive compound that requires careful handling to avoid potential health

risks. The following table summarizes the key safety information based on the available Safety
Data Sheet (SDS).
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Parameter Information Source

H302: Harmful if
swallowedH315: Causes skin

GHS Hazard Statements irritationH319: Causes serious [1]
eye irritationH335: May cause

respiratory irritation

Signal Word Warning [1]

CAS Number 381188-63-2 [2][3]
Molecular Formula C22H16N205 [3114]
Molecular Weight 388.37 [31[4]

Personal Protective Equipment (PPE)

Due to the hazardous nature of LabMol-319, the following personal protective equipment must
be worn at all times when handling the compound.

PPE Category Specific Requirements

Chemical-resistant gloves (e.qg., nitrile) must be
Hand Protection worn. Inspect gloves prior to use and dispose of

them in accordance with laboratory protocols.

Safety glasses with side shields or goggles are
Eye/Face Protection mandatory. A face shield may be required for

operations with a higher risk of splashing.

) ] A lab coat must be worn and kept fastened.
Skin and Body Protection o
Ensure that skin is not exposed.

Handle in a well-ventilated area, preferably
Respiratory Protection within a chemical fume hood, to avoid inhalation

of dust or aerosols.

Operational and Disposal Plan
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A systematic approach to the handling and disposal of LabMol-319 is crucial for safety and to

prevent contamination.

Storage

Powder: Store at -20°C for up to 3 years, protected from direct sunlight.[3]

In Solvent: Store at -80°C for up to 1 year.[3]

Stock Solutions: For solutions in DMSO, store at -80°C for up to 6 months or at -20°C for up
to 1 month, protected from light.[5] Avoid repeated freeze-thaw cycles.[5]

Handling and Preparation of Solutions

Preparation: All handling of solid LabMol-319 and preparation of solutions should be
conducted in a chemical fume hood.

Weighing: If weighing the solid compound, do so carefully to avoid generating dust.

Dissolving:

o In DMSO: LabMol-319 is soluble in DMSO at concentrations up to 75 mg/mL (193.11
mM).[3] Sonication may be required to fully dissolve the compound.[3]

o For in vivo studies: A suggested formulation is 10% DMSO, 40% PEG300, 5% Tween 80,
and 45% Saline, which yields a solution of at least 2 mg/mL.[3] When preparing this
formulation, add the solvents sequentially and ensure the solution is clear before adding
the next solvent.[3]

Usage: It is recommended to prepare working solutions immediately before use.[3]

Disposal

Waste: All waste materials, including empty vials, contaminated gloves, and other disposable
items, should be collected in a designated, sealed container.

Disposal Route: Dispose of chemical waste through an approved hazardous waste disposal
program, following all local, state, and federal regulations. Do not dispose of LabMol-319
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down the drain.

Emergency Procedures

In the event of exposure, follow these first-aid measures immediately:

Exposure Route First-Aid Measures

Rinse mouth with water. Do not induce vomiting.
If Swallowed ] ) ) )
Seek immediate medical attention.

Immediately wash the affected area with plenty
] of soap and water. Remove contaminated
In Case of Skin Contact ) o )
clothing. If skin irritation occurs, seek medical

advice.

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
In Case of Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.

Move the person to fresh air. If breathing is
If Inhaled difficult, provide oxygen. Seek medical attention

if respiratory symptoms persist.

Visualizing the Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of LabMol-319, from
receiving the compound to its final disposal.

Preparation & Handling Disposal

Dispose via Approved

po: P
Hazardous Waste Program

Click to download full resolution via product page
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Caption: Safe handling workflow for LabMol-319.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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